Cas no 20921-01-1 (7-methyl-3,4-dihydrochromen-2-one)

• Product Name: 7-methyl-3,4-dihydrochromen-2-one
• CAS No: 20921-01-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 910773
• PubChem ID: 227615
• Update Time: 2025-04-19

7-methyl-3,4-dihydrochromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3,4-dihydrochromen-2-one
• 3,4-dihydro-7-methyl-2H-1-benzopyran-2-one
• 3,4-dihydro-7-methylcoumarin
• 7-methyl-3,4-dihydro-2h-chromen-2-one
• 7-methyl-3,4-dihydrocoumarin
• 7-Methyl-chroman-2-one
• 7-METHYLCHROMAN-2-ONE
• 7-methyldihydrocoumarin
• AC1L5FMC
• AC1Q6MKS
• AR-1H3737
• CTK1A4503
• dihydrocoumarin
• NSC19514
• SureCN5799941
• MFCD28336348
• SY364499
• 7-Methyl-3,4-dihydro-2H-1-benzopyran-2-one
• DTXSID30280974
• XFNXOEHBBPLGMZ-UHFFFAOYSA-N
• DB-124457
• NSC-19514
• SCHEMBL5799941
• 20921-01-1
• NSC 19514

• Inchi： 1S/C10H10O2/c1-7-2-3-8-4-5-10(11)12-9(8)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： XFNXOEHBBPLGMZ-UHFFFAOYSA-N
• SMILES： O1C(CCC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins